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Compound of Interest

Methyl 1-

Compound Name: (chlorosulfonyl)piperidine-2-
carboxylate

CAS No.: 1218185-19-3

Cat. No.: B2523765

Get Quote

Introduction: The Sulfonylated Piperidine Scaffold

In the landscape of medicinal chemistry, the piperidine ring is a "privileged structure"—a

molecular framework capable of providing ligands for diverse biological targets. However, the
functionalization of the piperidine nitrogen is critical for tuning physicochemical properties
(LogP, pKa) and target affinity.

N-chlorosulfonyl piperidine (Piperidine-1-sulfonyl chloride, CAS: 35856-62-3) represents a high-
value electrophilic reagent. It serves as a pivotal "linchpin” for installing the piperidine-1-sulfonyl
moiety, a pharmacophore found in 11

-hydroxysteroid dehydrogenase type 1 (11
-HSD1) inhibitors, 5-HT receptor modulators, and various chemokine receptor antagonists.

This guide details the synthesis, reactivity, and strategic deployment of this reagent, moving
beyond basic textbook descriptions to field-proven laboratory protocols.
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Synthesis of the Reagent

While commercially available, fresh preparation of N-chlorosulfonyl piperidine is often required
to ensure high purity and avoid hydrolysis byproducts (piperidine-1-sulfonic acid) that interfere
with sensitive couplings.

The Chemical Pathway

The most robust synthesis involves the reaction of piperidine with sulfuryl chloride (

). This method is preferred over chlorosulfonic acid due to milder conditions and easier workup.
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Figure 1: Synthesis pathway for Piperidine-1-sulfonyl chloride via Sulfuryl Chloride.

Critical Process Parameters (CPP)

o Temperature Control: The reaction is highly exothermic. Addition must occur between -20°C
and 0°C. Higher temperatures promote the formation of bis(piperidinyl)sulfone (the "dimer"
impurity).

» Stoichiometry: A 1:1 ratio is theoretically sufficient, but in practice, a base is required to
scavenge the HCI byproduct. Using excess piperidine (2.0 eq) acts as both reactant and
base, precipitating piperidinium hydrochloride, which is easily filtered. Alternatively,
Triethylamine (TEA) can be used.

Reactivity & Mechanistic Insights[1]

N-chlorosulfonyl piperidine acts as a "hard" electrophile at the sulfur atom. The chlorine atom is
a good leaving group, activated by the electron-withdrawing sulfonyl oxygens.
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Mechanism of Action: -at-Sulfur

When reacting with nucleophiles (primary/secondary amines, alcohols), the reaction proceeds
via a concerted nucleophilic substitution or an addition-elimination mechanism depending on

the solvent and nucleophile strength.
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Figure 2: Nucleophilic substitution mechanism at the sulfonyl center.

Chemoselectivity

» vs. Carboxylic Acid Chlorides: Sulfonyl chlorides are generally less reactive than acyl
chlorides. In a molecule containing both, the acyl chloride will react first with amines.

o Hydrolysis: The reagent hydrolyzes slowly in water but rapidly in basic aqueous media.
Anhydrous conditions are mandatory for storage.

Experimental Protocols
Protocol A: Synthesis of Piperidine-1-sulfonyl Chloride

Reference Standard: Benchchem Protocol [1]

Reagents:
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Piperidine (150 mmol, 12.6 g)[1]

Sulfuryl Chloride (

) (75 mmol, 10.1 g)

Dichloromethane (DCM) (anhydrous)

Procedure:

Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a stir bar and an
addition funnel. Purge with Nitrogen (

).
Charge: Add

(75 mmol) and DCM (75 mL). Cool the solution to -20°C using a dry ice/acetone bath (or
cryostat).

Addition: Dissolve Piperidine (150 mmol) in DCM (20 mL). Add this solution dropwise to the
RBF over 45 minutes. Crucial: Maintain internal temperature < 0°C.

Reaction: Allow the mixture to warm to 0°C and stir for 2 hours. A white precipitate
(piperidinium hydrochloride) will form.

Workup:

o Filter off the solid precipitate.[1]

o Wash the organic filtrate with cold 1N HCI (to remove unreacted piperidine) followed by
brine.

o Dry over anhydrous

1]

Purification: Concentrate under reduced pressure. The residue can be distilled (approx.
105°C at 1 mmHg) or used directly if NMR indicates >95% purity.
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Protocol B: Library Synthesis of Piperidine
Sulfonamides

Application: Generating a library of 11

-HSD1 inhibitor analogs.

Reagents:
» N-chlorosulfonyl piperidine (1.0 eq)
e Diverse Amine (

) (1.1 eq)

o Base: Pyridine or Triethylamine (2.0 eq)
e Solvent: DCM or THF

Procedure:

Dissolve the amine (1.1 eq) and base (2.0 eq) in DCM (0.2 M concentration).
e Coolto 0°C.
o Add N-chlorosulfonyl piperidine (1.0 eq) slowly.

e Warm to Room Temperature (RT) and stir for 4—12 hours. Monitor conversion by LC-MS
(Target mass = Amine MW + 147.2 - 1).

e Scavenging (for high throughput): Add polymer-supported trisamine scavenger to remove
excess electrophile if necessary. Filter and concentrate.

Medicinal Chemistry Applications & Data
Pharmacophore Integration

The piperidine-1-sulfonyl group is often used to occupy hydrophobic pockets in enzymes or
GPCRs while providing a rigid directional constraint.
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Table 1: Comparative Analysis of Coupling Conditions

Base

Solvent

Rate

Yield

Comments

Triethylamine
(TEA)

DCM

Fast

85-95%

Standard. Salt
removal requires

agueous wash.

Pyridine

Pyridine (Neat)

Medium

90%

Good for
unreactive
amines. Pyridine
acts as

solvent/catalyst.

DIPEA (Hunig's)

THF

Fast

80-90%

Preferred for
bulky amines to
reduce steric
clash.

NaH

DMF

Very Fast

60-80%

Aggressive.
Used for weakly
nucleophilic

anilines.

Case Study: 11 -HSD1 Inhibitors

In the development of metabolic disease treatments, the piperidine sulfonamide linker

effectively bridges the adamantane core (lipophilic) and the polar pharmacophore, improving

metabolic stability compared to standard amides.
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Figure 3: Structural logic of piperidine sulfonamides in drug design.

Safety & Handling (E-E-A-T)

o Corrosivity: N-chlorosulfonyl piperidine causes severe skin burns and eye damage (GHSO05).
Always wear nitrile gloves and a face shield.

* Moisture Sensitivity: Reacts violently with water to release HCI gas. All glassware must be
oven-dried.

o Storage: Store at 2—8°C under Argon. If the liquid turns yellow or fumes upon opening, it has
degraded (formation of HCI and sulfonic acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorosulfonyl-piperidine-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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